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Compound of Interest

5-(Trifluoromethyl)-1H-indazol-3-
Compound Name:
amine

cat. No.: B1293762

This guide provides a detailed overview of the molecular structure, and key chemical properties
of 5-(Trifluoromethyl)-1H-indazol-3-amine, a compound of significant interest in medicinal
chemistry and drug development. This document is intended for researchers, scientists, and
professionals in the field of drug discovery and organic synthesis.

Molecular Structure and Properties

5-(Trifluoromethyl)-1H-indazol-3-amine is a heterocyclic aromatic compound. Its structure
consists of an indazole core, which is a bicyclic system composed of a benzene ring fused to a
pyrazole ring. A trifluoromethyl group (-CF3) is substituted at the 5-position of the indazole ring,
and an amine group (-NH2) is present at the 3-position.

The trifluoromethyl group is a strong electron-withdrawing group, which significantly influences
the electronic properties of the molecule. This group often enhances metabolic stability and
membrane permeability of drug candidates. The amine group at the 3-position provides a
reactive site for further chemical modifications, making this compound a versatile building block
in the synthesis of more complex molecules.

The key quantitative data for 5-(Trifluoromethyl)-1H-indazol-3-amine are summarized in the
table below.
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Property Value

Molecular Formula CsHeF3N3[1][2][3]

Molecular Weight 201.15 g/mol [1][3][4]

CAS Number 2250-53-5[1][2]

Physical State Faint brown crystalline solid[1]

SMILES NC1=NNC2=CC=C(C(F)(F)F)C=C21[2]

inChi InChl=1S/C8H6F3N3/c9-8(10,11)4-1-2-6-5(3-
4)7(12)14-13-6/h1-3H,(H3,12,13,14)[1][2]

InChl Key ZXZTZRVCWTWKCH-UHFFFAOYSA-N[1][2]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific applications of 5-
(Trifluoromethyl)-1H-indazol-3-amine are not readily available in the public domain based on
the conducted searches. Such protocols are typically found in specialized chemical literature or
patents, which were not covered by the scope of the search.

Application in Drug Discovery: A Conceptual
Workflow

5-(Trifluoromethyl)-1H-indazol-3-amine serves as a valuable scaffold in drug discovery. The
following diagram illustrates a conceptual workflow for its utilization in the development of new
therapeutic agents, such as kinase inhibitors.

Click to download full resolution via product page

Caption: Conceptual workflow for drug discovery using 5-(Trifluoromethyl)-1H-indazol-3-
amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 2250-53-5: 5-(Trifluoromethyl)-1H-indazol-3-amine [cymitquimica.com]
e 2. fluorochem.co.uk [fluorochem.co.uk]
e 3. echemi.com [echemi.com]

e 4. 7-(trifluoromethyl)-1H-indazol-3-amine | CBH6F3N3 | CID 817912 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to 5-(Trifluoromethyl)-1H-
indazol-3-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293762#5-trifluoromethyl-1h-indazol-3-amine-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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